Cas no 1788054-94-3 (tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1788054-94-3
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD28405275
• CID: 2093891
• PubChem ID: 91825826
• Update Time: 2025-06-08

tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-amino-2-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 1-Boc-6-Amino-2-oxo-1,2,3,4-tetrahydroquinoline
• tert-Butyl 6-amino-2-oxo-3,4-dihydroquinoline-1-carboxylate
• 1(2H)-Quinolinecarboxylic acid, 6-amino-3,4-dihydro-2-oxo-, 1,1-dimethylethyl ester
• SB40807
• MFCD28405275
• CS-0048168
• SY100082
• AS-43362
• EN300-200785
• DTXSID701130229
• 1788054-94-3
• AKOS025289544
• tert-Butyl6-amino-2-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• 1-Boc-6-amino-3,4-dihydroquinolin-2(1H)-one
• NWC05494

• MDL： MFCD28405275
• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(18)16-11-6-5-10(15)8-9(11)4-7-12(16)17/h5-6,8H,4,7,15H2,1-3H3
• InChI Key： INYFPTXHNMNUJN-UHFFFAOYSA-N
• SMILES： O(C(N1C(CCC2C=C(C=CC1=2)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

Comprehensive Overview of tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1788054-94-3)

tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1788054-94-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a tetrahydroquinoline derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butyl carboxylate and amino functional groups, make it a versatile building block for drug discovery and development.

The growing interest in tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies have highlighted its utility in designing small molecule inhibitors targeting specific enzymes or receptors, which aligns with the current trend of precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 1788054-94-3 serves as a critical identifier for researchers sourcing high-purity materials. The tert-butyl protecting group in its structure is a notable feature, as it enhances stability during multi-step synthetic routes. This attribute is especially valuable in peptide coupling reactions and heterocyclic chemistry, which are hot topics in modern organic synthesis.

In the context of green chemistry and sustainable synthesis, tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has been explored as a precursor for eco-friendly catalytic processes. Its compatibility with flow chemistry techniques and microwave-assisted synthesis has been investigated, addressing the industry's push for energy-efficient manufacturing. These aspects resonate with the increasing demand for environmentally benign chemical production methods.

The compound's pharmacophore characteristics have also sparked interest in computational drug design. With the rise of AI-driven molecular modeling, researchers are leveraging its scaffold for virtual screening campaigns. This aligns with the broader pharmaceutical trend of in silico drug discovery, which significantly reduces development timelines and costs.

Quality control of tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate is another critical area of focus. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency. This emphasis on purity is particularly relevant given the current regulatory landscape favoring highly characterized intermediates in drug substance manufacturing.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain its integrity. The tert-butyl ester moiety confers reasonable stability, but like all fine chemicals, protection from moisture and extreme temperatures is recommended.

Looking ahead, the applications of CAS No. 1788054-94-3 are expected to expand further. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from its structural features. The compound's adaptability to various medicinal chemistry strategies positions it as a valuable asset in addressing unmet medical needs through innovative therapeutic approaches.

For researchers and procurement specialists, understanding the structure-activity relationships of this tetrahydroquinoline derivative is essential. Its chiral center offers opportunities for developing enantioselective synthesis routes, which is particularly relevant given the pharmaceutical industry's focus on single enantiomer drugs. This aspect underscores the compound's importance in modern asymmetric synthesis methodologies.

In conclusion, tert-butyl 6-amino-2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a sophisticated chemical entity with multifaceted applications. Its value extends beyond being a simple intermediate to serving as a strategic component in cutting-edge research across drug discovery, methodology development, and process chemistry. As scientific advancements continue, this compound is poised to play an increasingly significant role in addressing complex challenges in life sciences and material innovation.